![molecular formula C15H15ClN2OS B5796380 N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea](/img/structure/B5796380.png)
N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea
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Overview
Description
N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea, also known as CMPTU, is a chemical compound that has been widely studied for its potential applications in scientific research. CMPTU is a thiourea derivative that has been found to have a variety of biochemical and physiological effects, making it a promising tool for investigating biological processes.
Mechanism of Action
N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea has been found to modulate the activity of a variety of proteins, including ion channels and protein kinases. It has been shown to inhibit the activity of the TRPM8 ion channel, which is involved in pain sensation and thermoregulation. This compound has also been found to inhibit the activity of protein kinases, which are involved in a variety of cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the inhibition of ion channels and protein kinases. It has also been found to modulate the release of neurotransmitters and to have anti-inflammatory properties. Additionally, this compound has been shown to have antitumor activity in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea in lab experiments is its specificity for certain ion channels and protein kinases, which allows for targeted investigation of specific biological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in cell culture and animal studies.
Future Directions
There are several potential future directions for research involving N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea. One area of interest is the development of this compound derivatives with improved specificity and potency. Additionally, this compound may have potential as a therapeutic agent for a range of diseases, and further investigation of its efficacy and safety is warranted. Finally, this compound may be useful as a tool for investigating the role of ion channels and protein kinases in a variety of biological processes.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea involves the reaction of 5-chloro-2-methoxyaniline and 3-methylphenyl isothiocyanate in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-N'-(3-methylphenyl)thiourea has been used in a variety of scientific research applications, including the study of ion channels, protein kinases, and neurotransmitter receptors. It has also been investigated for its potential as a therapeutic agent for a range of diseases, including cancer, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-(3-methylphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2OS/c1-10-4-3-5-12(8-10)17-15(20)18-13-9-11(16)6-7-14(13)19-2/h3-9H,1-2H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTRDVKSAUICOPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=S)NC2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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